N-succinimidyl 4-(2-pyridyldithio)pentanoate
Overview
Description
N-succinimidyl 4-(2-pyridyldithio)pentanoate (SPP) is a bifunctional linker used extensively in the field of bioconjugation and immunoconjugates . It is used to introduce reactive groups such as azides, maleimides, iodoacetamides, and haloacetamides onto biomolecules .
Synthesis Analysis
SPP is used in the modification of antibodies to introduce dithiopyridyl groups. The antibody is dissolved in a buffer and SPP is added to the buffer .Molecular Structure Analysis
The molecular formula of SPP is C14H16N2O4S2 and its molecular weight is 340.41784 .Chemical Reactions Analysis
SPP is used in the coupling process of preparing both targeted antibody-drug conjugates and targeted drug liposomes . It is used to establish a connection between the same agent with a dual function .Physical and Chemical Properties Analysis
The melting point of SPP is 48-49 °C, and its density is 1.39±0.1 g/cm3 .Scientific Research Applications
Radio-Iodination of Proteins and Peptides
N-succinimidyl 4-(2-pyridyldithio)pentanoate has been utilized in the radio-iodination of proteins and peptides. This process involves synthesizing agents like N-succinimidyl 4-guanidinomethyl-3-[*I]iodobenzoate ([*I]SGMIB) and N-succinimidyl 3-[*I]iodobenzoate ([*I]SIB), which are used for labeling internalizing proteins and peptides that undergo internalization after receptor or antigen binding (Vaidyanathan & Zalutsky, 2007); (Vaidyanathan & Zalutsky, 2006).
Limitations in Antibody-Drug Conjugates
Research shows that the oxidizing potential of endosomes and lysosomes limits intracellular cleavage of disulfide-based antibody-drug conjugates using this compound. This finding challenges the assumption that antigen-dependent endocytosis leads to disulfide linker reduction and intracellular release of free drug (Austin et al., 2005).
Development of Radiolabeling Agents
The chemical has been used in the development of various radiolabeling agents. These include N-succinimidyl-4-[18F]fluorobenzoate ([18F]SFB) and N-succinimidyl 3-(di-tert-butyl[18F]fluorosilyl)benzoate ([18F]SiFB), which are used for radiolabeling proteins for applications such as positron emission tomography (PET) (Kostikov et al., 2012); (Kostikov et al., 2012).
Synthesis of Ureidopeptides and Oligourea/Peptide Hybrids
The preparation of succinimidyl carbamate derivatives from N-protected α-amino acids and dipeptides has been explored. These derivatives have been evaluated for the synthesis of ureido-peptides and oligoureas, contributing to the development of novel conformationally constrained dipeptide mimetics (Fischer et al., 2007).
Collision-Induced Dissociative Chemical Cross-Linking
This compound has been used in protein structure analysis via collision-induced dissociative chemical cross-linking. This technique employs azo-reagents for tandem MS analysis, enabling the identification of cross-linked peptides (Falvo et al., 2013).
Mechanism of Action
Target of Action
N-Succinimidyl 4-(2-pyridyldithio)pentanoate (SPP) is primarily used as a bifunctional linker in the formation of antibody-drug conjugates (ADCs) . The primary targets of SPP are therefore the antibodies and cytotoxic drugs that it links together. The role of these targets varies depending on the specific antibody and drug used, but generally, the antibody is designed to bind to a specific antigen on a cancer cell, while the drug is intended to kill the cancer cell once the ADC is internalized .
Mode of Action
SPP acts as a linker that connects an antibody to a cytotoxic drug, forming an ADC . The linker is cleavable, meaning it can be broken down to release the drug once the ADC has been internalized by the target cell . This allows the drug to be delivered directly to cancer cells, reducing the impact on healthy cells and potentially improving the efficacy of the treatment .
Biochemical Pathways
The exact biochemical pathways affected by SPP depend on the specific cytotoxic drug that it is linked to. In general, once the adc is internalized by the target cell, the drug is released and can interfere with various cellular processes, leading to cell death . The ability of SPP to form a cleavable linker means that the drug can be released in its active form, ready to exert its cytotoxic effects .
Pharmacokinetics
The pharmacokinetics of SPP, as part of an ADC, would be influenced by factors such as absorption, distribution, metabolism, and excretion (ADME). It’s important to note that the pharmacokinetic properties of the ADC as a whole would be more relevant clinically, and these would depend on the properties of the antibody and drug, as well as the linker .
Result of Action
The result of SPP’s action is the formation of an ADC that can deliver a cytotoxic drug directly to cancer cells . This can lead to targeted cell death, reducing the impact on healthy cells and potentially improving the efficacy of the treatment .
Action Environment
The action of SPP, as part of an ADC, can be influenced by various environmental factors. For example, the stability of the ADC could be affected by factors such as pH and temperature. Additionally, the presence of certain enzymes in the target cell can influence the cleavage of the linker and the release of the drug . .
Future Directions
The popularity of antibody drug conjugates (ADCs) has increased in recent years, mainly due to their unrivalled efficacy and specificity over chemotherapy agents . The success of the ADC is partly based on the stability and successful cleavage of selective linkers like SPP for the delivery of the payload . Current research focuses on overcoming intrinsic shortcomings that impact the successful development of ADCs .
Biochemical Analysis
Biochemical Properties
N-succinimidyl 4-(2-pyridyldithio)pentanoate is typically coupled initially to molecules containing primary amines by amide bonds . The compound interacts with various enzymes, proteins, and other biomolecules, forming a covalent bond with them. The nature of these interactions is primarily through the formation of disulfide bonds .
Cellular Effects
The effects of this compound on cells are largely related to its role in the formation of ADCs . The compound influences cell function by enabling the targeted delivery of cytotoxic drugs to specific cells . This includes impacts on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of action of this compound involves its role as a linker in ADCs . The compound exerts its effects at the molecular level by forming a covalent bond with antibodies, which are then able to bind specifically to target cells . The linker is cleaved in the reducing environment within the endocytic pathway, leading to the release of the cytotoxic drug .
Metabolic Pathways
This compound is involved in the metabolic pathways related to the metabolism of ADCs
Transport and Distribution
The transport and distribution of this compound within cells and tissues are related to its role in ADCs
Subcellular Localization
The subcellular localization of this compound would be related to the ADC it is part of and the specific cellular pathways involved
Properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 4-(pyridin-2-yldisulfanyl)pentanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4S2/c1-10(21-22-11-4-2-3-9-15-11)5-8-14(19)20-16-12(17)6-7-13(16)18/h2-4,9-10H,5-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTBCXYYVWHFQRS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC(=O)ON1C(=O)CCC1=O)SSC2=CC=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501347666 | |
Record name | 1-{[4-(2-Pyridinyldisulfanyl)pentanoyl]oxy}-2,5-pyrrolidinedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501347666 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
341498-08-6 | |
Record name | 1-{[4-(2-Pyridinyldisulfanyl)pentanoyl]oxy}-2,5-pyrrolidinedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501347666 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2-Pyridyldithio)pentanoic acid N-hydroxysuccinimide ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
A: SPP is a heterobifunctional crosslinker that reacts with primary amines and sulfhydryl groups. [] It contains an N-hydroxysuccinimide (NHS) ester that reacts with primary amines, such as those found on lysine residues in proteins, and a 2-pyridyl disulfide group that reacts with sulfhydryl groups, such as those found on cysteine residues. []
ANone: The downstream effects depend on the target molecules being crosslinked. For example, SPP-mediated crosslinking of proteins can be used to:
- Study protein-protein interactions: By crosslinking interacting proteins, SPP can help identify and characterize these interactions. []
- Immobilize proteins: SPP can be used to immobilize proteins on solid supports for various applications, such as biosensors and affinity chromatography. []
- Create protein conjugates: SPP can be used to conjugate proteins to other molecules, such as polyethylene glycol (PEG), to improve their stability or pharmacokinetic properties. []
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